4-(4-fluorophenyl)-1-phenyl-5-(1H-pyrrol-1-yl)-1H-1,2,3-triazole

• IUPAC Name: 4-(4-fluorophenyl)-1-phenyl-5-pyrrol-1-yltriazole
• InChI: InChI=1S/C18H13FN4/c19-15-10-8-14(9-11-15)17-18(22-12-4-5-13-22)23(21-20-17)16-6-2-1-3-7-16/h1-13H
• InChI Key: MNGHACKNJNIAKH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)N2C(=C(N=N2)C3=CC=C(C=C3)F)N4C=CC=C4
• Molecular Formula: C18H13FN4
• Molecular Weight: 304.3 g/mol

Description

The compound “4-(4-fluorophenyl)-1-phenyl-5-(1H-pyrrol-1-yl)-1H-1,2,3-triazole” is a complex organic molecule that contains several functional groups, including a pyrrole ring and a 1,2,3-triazole ring. Pyrrole is a five-membered aromatic ring with one nitrogen atom. The 1,2,3-triazole ring is a five-membered ring containing three nitrogen atoms and two carbon atoms.

Molecular Structure Analysis

The molecular structure of this compound would likely be quite complex due to the presence of multiple ring structures and functional groups. The fluorophenyl group would likely contribute to the compound’s polarity.

Chemical Reactions Analysis

Again, while specific reactions involving this compound are not available, pyrrole-containing compounds are known to undergo a variety of chemical reactions. These can include electrophilic substitution reactions and reactions with oxidizing and reducing agents.

Mechanism of Action

The mechanism of action of this compound is not clear without additional context. Pyrrole-containing compounds are known to have diverse biological activities, and could potentially interact with a variety of biological targets.

Future Directions

The future directions for research on this compound would likely depend on its biological activity. Given the known activities of other pyrrole-containing compounds, it could potentially be of interest in the development of new pharmaceuticals.